Cas no 101125-08-0 (Spiro[1H-isoindole-1,2'-[2H]thiet]-3(2H)-one, 2-methyl-3',4'-diphenyl-)

• Product name: Spiro[1H-isoindole-1,2'-[2H]thiet]-3(2H)-one, 2-methyl-3',4'-diphenyl-
• CAS No: 101125-08-0
• MF: C₂₃H₁₇NOS
• MW: 355.452184438705
• CID: 1130978
• PubChem ID: 13448950

Spiro[1H-isoindole-1,2'-[2H]thiet]-3(2H)-one, 2-methyl-3',4'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[1H-isoindole-1,2'-[2H]thiet]-3(2H)-one, 2-methyl-3',4'-diphenyl-
• 2-methyl-3',4'-diphenylspiro[isoindole-3,2'-thiete]-1-one
• DTXSID70541132
• 101125-08-0
• 2-Methyl-3',4'-diphenylspiro[isoindole-1,2'-thiet]-3(2H)-one

• Inchi： InChI=1S/C23H17NOS/c1-24-22(25)18-14-8-9-15-19(18)23(24)20(16-10-4-2-5-11-16)21(26-23)17-12-6-3-7-13-17/h2-15H,1H3
• InChI Key： DNKCLAGBOCHZAC-UHFFFAOYSA-N
• SMILES： CN1C(=O)C2=CC=CC=C2C13C(=C(S3)C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 355.10321
• Monoisotopic Mass: 355.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31